(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate

• IUPAC Name: [(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C18H16O4S/c1-10(2)18(20)21-12-4-5-13-14(8-12)22-15(17(13)19)9-16-11(3)6-7-23-16/h4-10H,1-3H3/b15-9-
• InChI Key: ZIOCGGNGMCFAQI-DHDCSXOGSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)C
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)C
• Molecular Formula: C18H16O4S
• Molecular Weight: 328.4 g/mol
• CAS No.: 622359-91-5

Description

(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate is a useful research compound. Its molecular formula is C18H16O4S and its molecular weight is 328.38. The purity is usually 95%.
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Biological Activity

(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate is a complex organic compound with potential biological activity. Its unique molecular structure, characterized by a benzofuran core and thiophene moiety, suggests diverse interactions with biological targets, making it a subject of interest in medicinal chemistry.

Synthesis and Structural Features

The synthesis of this compound typically involves multi-step organic reactions, which include the condensation of 3-methylthiophene-2-carbaldehyde with 3-oxo-2,3-dihydrobenzofuran under basic conditions. The reaction is often facilitated by bases such as sodium hydroxide or potassium carbonate, leading to the formation of the desired product.

Structural Characteristics:

• Molecular Formula: C21H20O4S
• Molecular Weight: 364.45 g/mol
• Key Functional Groups: Benzofuran core, thiophene ring, and isobutyrate ester.

The biological activity of (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate may involve its interaction with specific enzymes or receptors. Preliminary studies suggest that it can modulate the activity of various molecular targets, influencing key biological pathways. The compound's ability to form stable complexes with target proteins enhances its pharmacological properties.

Biological Activities

Research indicates that this compound exhibits several potential biological activities:

• Antimicrobial Activity: Compounds with similar structures have shown significant antimicrobial properties against various pathogens.
• Anti-inflammatory Effects: The presence of the thiophene moiety is associated with anti-inflammatory properties, which may be attributed to its interaction with cyclooxygenase (COX) enzymes .
• Anticancer Potential: Preliminary studies suggest that derivatives of benzofuran compounds demonstrate anticancer activity by inducing apoptosis in cancer cells.

Case Study 1: Anti-inflammatory Activity

A study investigated the anti-inflammatory effects of a similar compound derived from benzofuran. The compound demonstrated a high affinity for COX-2, with binding energies ranging from -9.4 to -10.8 kcal/mol. This suggests that (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate may possess comparable anti-inflammatory properties .

Case Study 2: Anticancer Activity

In vitro studies on benzofuran derivatives have shown promising results in inhibiting the proliferation of cancer cell lines. The mechanism involves the induction of cell cycle arrest and apoptosis through mitochondrial pathways. These findings indicate that (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate could be further explored for its anticancer potential .

Toxicity and Safety Profile

Toxicity predictions for synthesized compounds indicate that they belong to lower toxicity classes (III–VI), suggesting a favorable safety profile compared to traditional anti-inflammatory drugs like Diclofenac Sodium. This aspect is crucial for developing new therapeutic agents with reduced side effects .

Comparative Analysis of Similar Compounds

Compound Name	Structural Features	Biological Activity
Benzofuran Derivatives	Contain benzofuran core	Antimicrobial, anticancer
Thiophene Derivatives	Include thiophene rings	Anti-inflammatory
Isobutyrate Esters	Ester functional group	Potentially enhance bioavailability

Preparation Methods

Aryne Insertion into Formamides

A method from PubMed involves arynes inserting into formamides followed by trapping with zinc enolates of α-chlorinated methines. For example:

• Aryne generation (e.g., via diazotization or thermal decomposition).
• Insertion into formamide to form a six-membered ring intermediate.
• Trapping with zinc enolate to establish the dihydrobenzofuran framework.

This approach enables regioselective functionalization but may require optimization for ketone retention at position 3.

Step	Reagents/Conditions	Yield	Reference
Aryne insertion	Formamide, Zn enolate	N/A
Ketone retention	Ethyl anion addition, retro-aldol	N/A

Rhodium-Catalyzed Annulation

A ACS Omega review describes rhodium-mediated C–H activation for benzofuran synthesis. Adaptation for dihydrobenzofuran could involve:

• Cyclopentadienyl rhodium complex (CpRh) catalysis.
• Migratory insertion of vinylene carbonate into benzamide derivatives.
• β-Oxygen elimination to form the dihydrofuran ring.

This method achieves moderate yields (30–80%) but requires precise control of electron-donating substituents.

Introduction of the (Z)-Thiophenylmethylene Group

The Z-configured thiophenylmethylene group necessitates stereoselective olefination.

Wittig Reaction

A Wittig reaction with a thiophene-derived ylide is a viable route:

• Ylide preparation : Reaction of 3-methylthiophen-2-ylmethyltriphenylphosphonium bromide with a strong base.
• Olefin formation : Condensation with the 2-formyl dihydrobenzofuran intermediate.
• Stereocontrol : Use of chiral auxiliaries or ligands to enforce Z configuration.

Substrate	Base	Solvent	Yield	Z:E Ratio
3-Methylthiophen-2-yl ylide	LDA	THF	N/A	>95:5

Note: Data extrapolated from analogous Wittig reactions.

Cross-Coupling Alternatives

For pre-functionalized thiophene moieties, Suzuki-Miyaura coupling could install the methylthiophenyl group. However, this approach may complicate regioselectivity on the dihydrobenzofuran core.

Isobutyrate Esterification

Esterification at position 6 is critical. A patent describes efficient isobutyrate ester synthesis using:

• Cyclobutanedione or keto esters.
• Alcohol transesterification with strong bases (e.g., sodium methylate).

Transesterification Protocol

Parameter	Value
Catalyst	Sodium methylate (3–4% w/w)
Solvent	Toluene or benzene
Temperature	Reflux (110–130°C)
Time	2–5 hours
Yield	60–85%

Example: Phenylethyl isobutyrate formation achieved 84% yield under similar conditions.

Direct Esterification

For primary alcohols, isobutyryl chloride with a base (e.g., pyridine) may suffice. However, steric hindrance at position 6 may necessitate prolonged reaction times.

Integrated Synthesis Pathway

A proposed route combines the above methods:

• Dihydrobenzofuran core : Aryne insertion into formamide (Step 1.1).
• Ketone retention : Ethyl anion addition and retro-aldol elimination.
• Wittig olefination : Z-selective formation of the thiophenylmethylene group.
• Esterification : Transesterification with isobutyric acid derivatives.

Step	Reagents	Conditions	Key Challenges
1	Aryne, formamide, Zn enolate	RT to 50°C	Regioselectivity
2	Ethyl anion, NaOH	Aqueous, 60°C	Byproduct formation
3	Thiophenyl ylide, LDA	THF, -78°C	Stereoselectivity
4	Isobutyric acid, NaOMe	Toluene, reflux	Esterification efficiency

Mechanistic Insights and Optimization

Stereoselectivity in Wittig Reactions

The Z configuration arises from stereoelectronic effects , where the bulky thiophene group adopts the less hindered position during ylide addition.

Esterification Efficiency

The patent highlights stoichiometric control :

• Alcohol excess : 2–3 equivalents ensure complete conversion.
• Catalyst loading : >3% sodium methylate prevents side reactions.

Functional Group Compatibility

The 3-oxo group must remain intact during esterification. Lewis acids (e.g., Sc(OTf)₃) may stabilize intermediates without ketone reduction.

Q & A

Q. How can in vivo efficacy be evaluated beyond cell lines?

• Methodological Answer : Utilize zebrafish xenograft models (e.g., MYC-induced T-ALL) for real-time tumor progression monitoring. Administer the compound via water immersion (1–10 µM) and assess survival rates and tumor burden via fluorescence microscopy. Compare to vehicle controls and validate with histopathology .

Key Data from Literature

• Cytotoxicity : IC$_{50}$ values for benzofuran analogs range from 0.5–10 µM in leukemia cell lines .
• Tubulin Binding : $K_d$ values of ~2.4 µM for colchicine-site inhibitors, comparable to reference compounds .
• Synthetic Yields : 60–75% for NaH/THF-based methods; 50–67% for condensation routes .